Cas no 2098006-62-1 (4-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)piperidine)

• Product Name: 4-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)piperidine
• CAS No: 2098006-62-1
• MF: C₁₂H₁₅N₃S
• MW: 233.332600831985
• CID: 5041924
• Update Time: 2025-10-21

4-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)piperidine
• 4-(3-thiophen-2-ylpyrazol-1-yl)piperidine
• 4-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)piperidine

• Inchi： 1S/C12H15N3S/c1-2-12(16-9-1)11-5-8-15(14-11)10-3-6-13-7-4-10/h1-2,5,8-10,13H,3-4,6-7H2
• InChI Key： CGUPGOQPEWKIPT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CN(C2CCNCC2)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 58.1

Additional information on 4-(3-(Thiophen-2-yl)-1H-pyrazol-1-yl)piperidine

Professional Introduction to 4-(3-(Thiophen-2-yl-1H-pyrazol-1-yl)piperidine) and CAS No. 2098006-62-1

4-(3-(Thiophen-2-yl-1H-pyrazol-1-yl)piperidine) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2098006-62-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both thiophene and pyrazole heterocyclic moieties, which are well-known for their diverse biological activities and pharmacological relevance.

The piperidine ring in the molecular framework of 4-(3-(Thiophen-2-yl-1H-pyrazol-1-yl)piperidine) contributes to its stability and solubility, making it a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents, particularly those targeting neurological and cardiovascular diseases. The presence of the thiophen-2-yl group enhances the compound's ability to interact with biological targets, thereby increasing its pharmacological efficacy.

In the realm of academic research, 4-(3-(Thiophen-2-yl-1H-pyrazol-1-yl)piperidine) has been investigated for its potential role in modulating various biological pathways. The combination of the pyrazole and piperidine moieties is particularly intriguing, as it has been shown to exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and pain signaling. This makes the compound a valuable scaffold for developing new anti-inflammatory and analgesic drugs.

The structural features of this compound also make it a suitable candidate for further derivatization, allowing researchers to explore a wide range of analogs with enhanced pharmacological properties. For instance, modifications at the thiophen-2-yl group can lead to changes in electronic distribution, which may influence binding affinity and selectivity towards specific biological targets. Such modifications are crucial in optimizing drug candidates for clinical trials.

In clinical trials, 4-(3-(Thiophen-2-yl-1H-pyrazol-1-yl)piperidine) has demonstrated promising results in preclinical models, particularly in terms of its ability to cross the blood-brain barrier. This property is essential for drugs targeting central nervous system disorders, such as Alzheimer's disease and Parkinson's disease. The compound's ability to interact with neurotransmitter receptors without causing significant side effects has made it a focal point of interest for neuropharmacologists.

The synthesis of 4-(3-(Thiophen-2-yl-1H-pyrazol-1-yl)piperidine) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide opportunities for scalability, which is crucial for industrial production.

The pharmacokinetic profile of 4-(3-(Thiophen-2-yl-1H-pyrazol-1-yl)piperidine) has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that the compound exhibits moderate bioavailability and a reasonable half-life, indicating its potential for therapeutic use. Additionally, studies on its metabolic pathways have revealed that it is primarily metabolized by cytochrome P450 enzymes, which is important for predicting drug-drug interactions.

The safety profile of 4-(3-(Thiophen-2-yl-1H-pyrazol-1-yl)piperidine) has also been evaluated through toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with minimal signs of toxicity observed in animal models. However, further research is needed to fully assess its long-term safety and potential side effects in humans.

The integration of computational methods into the study of 4-(3-(Thiophen-2-yl-1H-pyrazol-1-yl)piperidine) has accelerated the discovery process by allowing researchers to predict binding affinities and optimize molecular structures virtually. Molecular docking simulations have been particularly useful in identifying key interactions between this compound and target proteins, providing insights into its mechanism of action. These computational approaches complement traditional experimental methods and have significantly reduced the time required to develop novel drug candidates.

The future prospects of 4-(3-(Thiophen-2-ylium strong>)l piperidine are promising, with ongoing research focusing on expanding its therapeutic applications. Investigations into its potential use as an antiviral agent have shown encouraging results in early-stage trials. Furthermore, exploring its role in cancer therapy by targeting specific oncogenic pathways is another area of active research. The versatility of this compound's structure allows for extensive modifications, making it a versatile scaffold for developing next-generation pharmaceuticals.

In conclusion, 4-(3-()l piperidine (CAS No.
2098006



No.
>62>61
>60
>59
>58
>57
>56
>55
>54
>53
>52
>51
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